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Compound of Interest

Compound Name: 4-(4-Bromophenoxy)aniline

CAS No.: 31465-35-7

Cat. No.: B1269301

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electronic properties of 4-(4-
bromophenoxy)aniline, a molecule of significant interest in pharmaceutical and specialty

chemical development.[1] While specific experimental data for this compound is limited in

publicly available literature, this document synthesizes information from related aniline

derivatives and computational studies to offer valuable insights into its electronic structure and

potential behavior.

Core Electronic Properties
The electronic characteristics of an aromatic amine like 4-(4-bromophenoxy)aniline are

largely dictated by the interplay of the electron-donating amino group and the electron-

withdrawing bromo-phenoxy substituent. These features influence the highest occupied

molecular orbital (HOMO), the lowest unoccupied molecular orbital (LUMO), and the resulting

energy gap, which are critical determinants of a molecule's reactivity, stability, and optical

properties.[2][3][4][5]
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Computational studies on aniline and its derivatives using methods like Density Functional

Theory (DFT) have shown that substitutions on the phenyl ring can significantly alter the

HOMO-LUMO gap.[3][4][5] For instance, electron-withdrawing groups tend to lower both

HOMO and LUMO energy levels, while electron-donating groups raise them. The overall effect

on the energy gap is a complex interplay of these shifts.

Table 1: Predicted Electronic Properties of 4-(4-Bromophenoxy)aniline and Related

Compounds

Property
4-(4-
Bromophenoxy)ani
line (Predicted)

Aniline (Reference)
4-Nitroaniline
(Reference)

HOMO Energy
Value inferred from

related structures
-0.19792 a.u.[3] -0.29253 a.u.[3]

LUMO Energy
Value inferred from

related structures
0.00237 a.u.[3] -0.11517 a.u.[3]

HOMO-LUMO Gap
Value inferred from

related structures

0.20029 a.u. (5.45 eV)

[3]

0.1822 a.u. (4.96 eV)

[3]

Ionization Potential
Value inferred from

related structures
~8.0 eV[6] ~8.5 eV

Electron Affinity
Value inferred from

related structures
~0.2 eV ~1.3 eV

Molecular Weight 264.12 g/mol [7] 93.13 g/mol [6] 138.12 g/mol

XLogP3 2.7[7][8] 0.9 1.4

Note: Values for 4-(4-Bromophenoxy)aniline are predictive and based on trends observed in

substituted anilines. Experimental verification is required.
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To empirically determine the electronic properties of 4-(4-bromophenoxy)aniline, a

combination of electrochemical and spectroscopic techniques would be employed.

Synthesis of 4-(4-Bromophenoxy)aniline
A potential synthetic route for 4-(4-bromophenoxy)aniline involves the Ullmann condensation,

a copper-catalyzed reaction between 4-aminophenol and 4-bromoiodobenzene.

Experimental Workflow: Synthesis

4-Aminophenol +
4-Bromoiodobenzene

Ullmann CondensationCopper Catalyst
(e.g., CuI)

Solvent
(e.g., DMF)

Purification
(Column Chromatography) 4-(4-Bromophenoxy)aniline

Click to download full resolution via product page

Caption: Synthetic workflow for 4-(4-Bromophenoxy)aniline.

Cyclic Voltammetry
Cyclic voltammetry (CV) is an electrochemical technique used to determine the oxidation and

reduction potentials of a molecule.[9][10][11][12][13] From these potentials, the HOMO and

LUMO energy levels can be estimated.

Methodology:

Solution Preparation: A solution of 4-(4-bromophenoxy)aniline (e.g., 1 mM) is prepared in

an appropriate solvent (e.g., acetonitrile) containing a supporting electrolyte (e.g., 0.1 M

tetrabutylammonium hexafluorophosphate).

Electrochemical Cell: A three-electrode cell is used, comprising a working electrode (e.g.,

glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum
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wire).

Data Acquisition: The potential is swept linearly from an initial value to a final value and back

again, and the resulting current is measured. The oxidation potential (E_ox) corresponds to

the removal of an electron from the HOMO, and the reduction potential (E_red) corresponds

to the addition of an electron to the LUMO.

Energy Level Calculation: The HOMO and LUMO energies can be estimated using the

following empirical formulas:

HOMO (eV) = - (E_ox vs. Fc/Fc+ + 4.8)

LUMO (eV) = - (E_red vs. Fc/Fc+ + 4.8) (where Fc/Fc+ is the ferrocene/ferrocenium redox

couple used as an internal standard).

UV-Visible Spectroscopy
UV-Visible spectroscopy provides information about the electronic transitions within a molecule.

The absorption maximum (λ_max) corresponds to the energy required to promote an electron

from the HOMO to the LUMO.[14][15]

Methodology:

Sample Preparation: A dilute solution of 4-(4-bromophenoxy)aniline is prepared in a UV-

transparent solvent (e.g., ethanol or cyclohexane).

Measurement: The absorbance of the solution is measured over a range of wavelengths

(typically 200-800 nm).

Band Gap Estimation: The onset of the lowest energy absorption band can be used to

estimate the optical band gap (E_g) using the equation: E_g (eV) = 1240 / λ_onset (nm). For

aniline, the characteristic absorption peaks are around 230 nm and 280 nm.[14]

Experimental Workflow: Characterization
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Caption: Workflow for electronic characterization.

Signaling Pathways and Logical Relationships
The electronic properties of molecules like 4-(4-bromophenoxy)aniline are fundamental to

their interactions with biological systems. For instance, the ability to donate or accept electrons

can influence binding to protein targets and subsequent modulation of signaling pathways.

Conceptual Relationship: Electronic Properties to Biological Activity
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Caption: From electronic properties to biological function.

In conclusion, while direct experimental data on the electronic properties of 4-(4-
bromophenoxy)aniline is not extensively documented, a robust understanding can be inferred

from the study of related aniline derivatives and established analytical techniques. The

protocols and conceptual frameworks presented here provide a solid foundation for

researchers and drug development professionals to further investigate this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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